Cas no 941869-19-8 (N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide)

• Product Name: N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide
• CAS No: 941869-19-8
• MF: C₁₂H₇ClN₄O₃
• MW: 290.661980867386
• CID: 5498911
• Update Time: 2025-06-07

N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]-1,2-oxazole-5-carboxamide
• N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide

• Inchi： 1S/C12H7ClN4O3/c13-8-3-1-7(2-4-8)11-16-17-12(19-11)15-10(18)9-5-6-14-20-9/h1-6H,(H,15,17,18)
• InChI Key： APNJOZLMGORRHR-UHFFFAOYSA-N
• SMILES： O1C(C(NC2=NN=C(C3=CC=C(Cl)C=C3)O2)=O)=CC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide

Professional Introduction to Compound with CAS No. 941869-19-8 and Product Name: N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide

The compound identified by the CAS number 941869-19-8 and the product name N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their structural complexity and potential biological activities. The unique arrangement of rings and functional groups in this molecule makes it a promising candidate for further investigation in medicinal chemistry.

At the core of this compound's structure lies a fused system comprising an oxadiazole and an oxazole ring, both of which are well-documented for their role in various pharmacological applications. The 4-chlorophenyl substituent appended to the oxadiazole ring introduces a region of electronic deficiency, which can significantly influence the molecule's reactivity and interactions with biological targets. This feature is particularly intriguing from a drug design perspective, as it allows for tunable electronic properties that can be exploited to modulate binding affinities and selectivity.

The 1,2-oxazole moiety further contributes to the compound's structural diversity, providing a scaffold that can engage with biological systems in multiple ways. Oxazoles are known for their stability and versatility in drug-like molecules, often serving as key pharmacophores in therapeutic agents. The presence of a carboxamide group at the 5-position of the oxazole ring adds another layer of functionality, enabling potential interactions with nucleophilic sites on proteins or enzymes. This dual functionality makes the compound an attractive scaffold for developing novel bioactive molecules.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening methods to identify potential hits from large libraries of compounds. The structural features of N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide, particularly its heterocyclic core and electron-withdrawing substituents, align well with known pharmacophores associated with biological activity. Studies using molecular docking simulations have suggested that this compound may interact with enzymes involved in inflammatory pathways, making it a candidate for further exploration in the treatment of chronic inflammatory diseases.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interactions. Initial experiments have demonstrated moderate binding affinity to certain enzyme targets, indicating potential therapeutic utility. The 4-chlorophenyl group appears to play a critical role in modulating binding interactions by influencing both electronic distribution and steric hindrance around the active site. This finding underscores the importance of subtle structural modifications in optimizing drug-like properties.

The synthesis of this compound presents an interesting challenge due to its complex heterocyclic framework. Traditional synthetic routes involve multi-step processes that require careful control over reaction conditions to ensure high yield and purity. Recent methodologies employing transition metal catalysis have shown promise in streamlining these synthetic pathways, potentially making large-scale production more feasible. Advances in green chemistry principles have also been integrated into these synthetic strategies, reducing waste and improving atom economy.

The pharmacokinetic profile of N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide is another critical aspect that has been examined. Preliminary data suggest that the compound exhibits reasonable oral bioavailability and moderate metabolic stability in vivo. These properties are essential for evaluating its potential as a lead compound for further development. Additionally, studies on its distribution and excretion patterns provide valuable insights into how the body processes this molecule, which is crucial for designing dosing regimens and predicting side effects.

From a regulatory perspective, ensuring compliance with safety standards is paramount before advancing into clinical trials. Toxicological assessments have been conducted to evaluate acute and chronic toxicity profiles. These studies aim to identify any potential hazards associated with prolonged exposure to the compound at therapeutic doses. Preliminary results indicate that the compound is well-tolerated at low doses but may exhibit dose-dependent effects at higher concentrations.

The integration of machine learning techniques has revolutionized drug discovery by enabling rapid prediction of molecular properties and virtual screening of vast databases. The structural features of N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide have been used as input parameters in several predictive models to assess its potential bioactivity against various disease targets. These models suggest promising interactions with targets relevant to neurological disorders and cancer biology.

Future directions for research on this compound include exploring its efficacy in animal models of disease. Preclinical studies will provide critical data on its therapeutic potential before human trials can be initiated. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits for patients.

The development of novel pharmaceutical agents is an iterative process that relies heavily on interdisciplinary collaboration. Chemists design new molecules based on structural insights from biologists studying disease mechanisms; pharmacologists evaluate their biological activity; chemists optimize their properties; and clinicians translate these discoveries into patient care strategies.

In conclusion,N-5-(4-chlorophenyl)-1,3,4 oxadiazol - 2 - yl - 1 , 2 oxazole - 5 carboxamide (CAS No . 941869 - 19 - 8) represents a promising lead compound with significant potential for further development as a therapeutic agent . Its unique structural features , combined with preliminary evidence of biological activity , make it an exciting candidate for future research . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly important role in addressing unmet medical needs .